2-(Benzo[d]thiazol-2-yl)-1-(4-methoxyphenyl)ethanol

• IUPAC Name: 2-(1,3-benzothiazol-2-yl)-1-(4-methoxyphenyl)ethanol
• InChI: InChI=1S/C16H15NO2S/c1-19-12-8-6-11(7-9-12)14(18)10-16-17-13-4-2-3-5-15(13)20-16/h2-9,14,18H,10H2,1H3
• InChI Key: OKCDEXNVAZWANF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CC2=NC3=CC=CC=C3S2)O
• Molecular Formula: C16H15NO2S
• Molecular Weight: 285.4 g/mol

Description

2-(Benzo[d]thiazol-2-yl)-1-(4-methoxyphenyl)ethanol is a useful research compound. Its molecular formula is C16H15NO2S and its molecular weight is 285.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Catalytic Applications in Oxidation Reactions

1. Use in Oxidation of Primary Alcohols and Hydrocarbons 2-(Benzo[d]thiazol-2-yl)-1-(4-methoxyphenyl)ethanol, through its derivative (E)-2-((2-(benzo[d]thiazol-2-yl)hydrazono)methyl)-6-methoxyphenol (H2L), has been reported to be involved in the catalysis of primary alcohols and saturated hydrocarbons. This compound, when interacting with Mo-Y in ethanol, forms [MoO2L(EtOH)]/Y, which has demonstrated high catalytic activity, stability, and recyclability, making it a notable catalyst in these oxidation reactions (Ghorbanloo & Alamooti, 2017).

2. Role in Olefin Epoxidation Similarly, the interaction of [MoO2(acac)2] with the same derivative in different solvents has led to the formation of complexes {[MoO2(HL)(H2O)]2[Mo6O19]·2MeCN} and [MoO2L(EtOH)], depending on the reaction conditions. These molybdenum(VI) species have been utilized as catalysts for olefin oxidation, demonstrating significant activity and contributing to higher oxidation conversions (Ghorbanloo, Bikas, & Małecki, 2016).

Antimicrobial and Biological Activity

3. Antimicrobial and Biological Properties Derivatives of this compound have demonstrated biological activities. Certain derivatives like 1-((benzo[d]thiazol-2-yl)methyl)-4,5-dihydro-3-methyl-N-phenyl-1H-pyrazol-5-imine and 2-((5-aryl-1H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazoles have shown toxicity to bacteria, with specific chloro-substituted compounds demonstrating higher toxicity levels (Uma, Rajanna, Unnisa, & Saiprakash, 2017).

Molecular Aggregation and Bond Formation Studies

4. Studies on Molecular Aggregation Spectral studies of compounds like 4-(5-methyl-1,3,4-thiadiazol-2-yl)benzene-1,3-diol have shown that molecular aggregation, indicated by fluorescence effects, is significantly influenced by solvent types and the substituent group structure of the molecules. This indicates the potential relevance of this compound derivatives in understanding molecular interactions and aggregation processes (Matwijczuk et al., 2016).

5. Novel Synthesis Involving C–C and C–N Bond Formation An eco-friendly protocol has been developed for synthesizing novel derivatives of this compound, emphasizing the efficient utilization of reactants, operational simplicity, and the use of water as a solvent. This method involves consecutive C–C and C–N bond formation, demonstrating the compound's utility in organic synthesis (Yadav, Vagh, & Jeong, 2020).